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Compound of Interest

Compound Name: Z57346765

Cat. No.: B12308717 Get Quote

Zielgruppe: Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung.

Zusammenfassung
Diese Anwendungsbeschreibung enthält detaillierte Protokolle und Richtlinien für die

Behandlung von Nierenzellkarzinom-Zelllinien (Kidney Renal Clear Cell Carcinoma, KIRC) mit

Z57346765, einem neuartigen niedermolekularen Inhibitor des Enzyms Phosphoglyceratkinase

1 (PGK1). Z57346765 hat eine signifikante Antitumor-Aktivität gegen KIRC-Zellen gezeigt,

indem es auf einen wichtigen Schritt der Glykolyse abzielt.[1][2][3] Diese Dokumentation

beschreibt die Wirkungsweise, liefert quantitative Daten zur zellulären Reaktion und bietet

schrittweise Versuchsprotokolle für die In-vitro-Anwendung.

Einleitung
Das Nierenzellkarzinom, insbesondere der klarzellige Subtyp (KIRC), ist die häufigste Form

von Nierenkrebs.[4][5] Tumorzellen weisen häufig einen veränderten Stoffwechsel auf, der

durch eine erhöhte Glykolyserate gekennzeichnet ist, um ihr schnelles Wachstum und ihre

Proliferation zu unterstützen.[6] Das Enzym Phosphoglyceratkinase 1 (PGK1) ist ein

Schlüsselenzym im glykolytischen Stoffwechselweg.[1][7] Z57346765 ist ein spezifischer

Inhibitor von PGK1, der die enzymatische Aktivität von PGK1 reduziert und somit die

Proliferation von KIRC-Zellen hemmt.[2][3] Die Hemmung von PGK1 durch Z57346765 führt zu

einer Verringerung des Glukoseverbrauchs und der Laktatproduktion, unterdrückt die DNA-

Replikation, beeinträchtigt die Reparatur von DNA-Schäden und führt zu einem

Zellzyklusstillstand in der G1/S-Phase.[1][8]
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Wirkmechanismus und Signalweg
Z57346765 bindet an die ADP-Bindungstasche von PGK1 und hemmt dessen metabolische

Enzymaktivität.[8] Dies stört den glykolytischen Fluss und führt zu einer Kaskade von

nachgeschalteten Effekten, die gemeinsam die Proliferation von Krebszellen hemmen.
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Abbildung 1: Signalweg der Z57346765-vermittelten Hemmung in KIRC-Zellen.
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Quantitative Daten: Zellviabilität (IC50)
Die halbmaximale Hemmkonzentration (IC50) von Z57346765 wurde in mehreren KIRC-

Zelllinien und einer normalen Nierenzelllinie nach 48-stündiger Behandlung bestimmt. Die

Ergebnisse zeigen eine dosisabhängige hemmende Wirkung auf das Wachstum von KIRC-

Zellen.[9]

Zelllinie Zelltyp IC50-Wert (µM) nach 48h

786-O
Klarzelliges

Nierenzellkarzinom
26.59[2][9]

ACHN
Klarzelliges

Nierenzellkarzinom
18.15[2][9]

OS-RC-2
Klarzelliges

Nierenzellkarzinom
28.64[9]

HK-2
Normale Nierenzellen

(Kontrolle)
49.45[9]

Experimentelle Protokolle
Materialien und Reagenzien

Zelllinien: 786-O, ACHN (oder andere relevante KIRC-Zelllinien).[10]

Kontroll-Zelllinie: HK-2 (normale proximale Tubuluszellen der menschlichen Niere).

Wirkstoff: Z57346765 (CAS #1016340-64-9).

Kulturmedien: RPMI-1640 oder DMEM, ergänzt mit 10 % fötalem Rinderserum (FBS) und 1

% Penicillin-Streptomycin.

Reagenzien: Dimethylsulfoxid (DMSO, für die Zellkultur geeignet), Trypsin-EDTA, Phosphat-

gepufferte Salzlösung (PBS), Zellviabilitäts-Assay-Kit (z. B. CCK-8, MTT).

Vorbereitung der Stammlösung
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Stammlösung (10 mM): Lösen Sie Z57346765 in DMSO auf, um eine Stammlösung mit einer

Konzentration von 10 mM herzustellen.

Lagerung: Aliquotieren Sie die Stammlösung in kleine Volumina, um wiederholte Gefrier-

Auftau-Zyklen zu vermeiden. Lagern Sie die Aliquots bei -20 °C für die kurzfristige Lagerung

(Monate) oder bei -80 °C für die langfristige Lagerung (bis zu einem Jahr).[2][8]

Zellkultur und Behandlung
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Abbildung 2: Allgemeiner Arbeitsablauf für die Behandlung von KIRC-Zellen mit Z57346765.
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Zellkultur: Kultivieren Sie KIRC-Zelllinien in T-75-Kolben in einer befeuchteten Atmosphäre

mit 5 % CO2 bei 37 °C.

Aussaat: Wenn die Zellen eine Konfluenz von 70-80 % erreicht haben, trypsinieren Sie sie

und zählen Sie sie. Säen Sie die Zellen in 96-Well-Platten mit einer Dichte von 3.000-5.000

Zellen pro Well in 100 µL Kulturmedium aus.[11] Lassen Sie die Zellen über Nacht anhaften.

Behandlung:

Bereiten Sie serielle Verdünnungen von Z57346765 in Kulturmedium aus der 10-mM-

Stammlösung vor. Ein typischer Konzentrationsbereich für die IC50-Bestimmung liegt

zwischen 0,1 µM und 100 µM.

Bereiten Sie eine Vehikelkontrolle mit der höchsten in den Behandlungen verwendeten

DMSO-Konzentration vor (typischerweise ≤ 0,1 %).

Entfernen Sie das Medium aus den Wells und fügen Sie 100 µL der medienhaltigen

Wirkstoffverdünnungen oder der Vehikelkontrolle hinzu.

Inkubation: Inkubieren Sie die Platten für die gewünschte Dauer (z. B. 48 Stunden) bei 37 °C

und 5 % CO2.

Zellviabilitäts-Assay (CCK-8-Protokoll)
Reagenz zugeben: Geben Sie nach der Inkubationszeit 10 µL CCK-8-Reagenz in jedes Well.

Inkubation: Inkubieren Sie die Platte für 1-4 Stunden im Inkubator.

Messung: Messen Sie die Extinktion bei 450 nm mit einem Mikroplatten-Lesegerät.

Analyse:

Normalisieren Sie die Extinktionswerte auf die Vehikelkontrolle (als 100 % Viabilität

definiert).

Tragen Sie die prozentuale Viabilität gegen die logarithmische Konzentration von

Z57346765 auf.
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Berechnen Sie den IC50-Wert mithilfe einer nichtlinearen Regression (log(Inhibitor) vs.

normalisierte Reaktion -- Variable Steigung).

Erwartete Ergebnisse
Die Behandlung von KIRC-Zelllinien wie 786-O und ACHN mit Z57346765 führt zu einer

dosisabhängigen Abnahme der Zellviabilität.[9] Die IC50-Werte sollten im mikromolaren

Bereich liegen, wie in Tabelle 1 dargestellt. Morphologisch kann bei höheren Konzentrationen

eine Abnahme der Zellzahl und eine Veränderung der Zellmorphologie beobachtet werden.[9]

Die normale Nierenzelllinie HK-2 sollte eine höhere IC50 aufweisen, was auf eine gewisse

Selektivität des Wirkstoffs für Krebszellen hindeutet.[9]

Fehlerbehebung
Geringe Löslichkeit des Wirkstoffs: Wenn bei der Vorbereitung der Arbeitslösungen eine

Ausfällung beobachtet wird, können Erwärmung und/oder Ultraschallbehandlung helfen, den

Wirkstoff aufzulösen.[2]

Hohe Variabilität zwischen den Replikaten: Stellen Sie eine gleichmäßige Zellaussaat und

eine sorgfältige Pipettiertechnik sicher.

Unerwartete IC50-Werte: Überprüfen Sie die Konzentration der Stammlösung, das Alter der

Zellen und die Durchgangsnummer. Stellen Sie sicher, dass die DMSO-Konzentration in

allen Wells, einschließlich der Kontrolle, konstant ist.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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